Cas no 568560-96-3 (3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H -1,2,4-triazol-3-yl)-1H-indole)

• Product Name: 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H -1,2,4-triazol-3-yl)-1H-indole
• CAS No: 568560-96-3
• MF: C₂₃H₂₅FN₄S
• MW: 408.534806966782
• CID: 5854745
• PubChem ID: 2401446
• Update Time: 2025-06-27

3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H -1,2,4-triazol-3-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H -1,2,4-triazol-3-yl)-1H-indole
• 1H-Indole, 3-[5-[[(3-fluorophenyl)methyl]thio]-4-hexyl-4H-1,2,4-triazol-3-yl]-
• 568560-96-3
• EN300-36118613
• 3-(5-((3-Fluorobenzyl)thio)-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole
• AKOS033687185
• 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole
• Z19509786

• Inchi： 1S/C23H25FN4S/c1-2-3-4-7-13-28-22(20-15-25-21-12-6-5-11-19(20)21)26-27-23(28)29-16-17-9-8-10-18(24)14-17/h5-6,8-12,14-15,25H,2-4,7,13,16H2,1H3
• InChI Key： AECPXJGDGKVPGM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2N(CCCCCC)C(SCC3=CC=CC(F)=C3)=NN=2)=C1

Computed Properties

• Exact Mass: 408.17839615g/mol
• Monoisotopic Mass: 408.17839615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 620.5±65.0 °C(Predicted)
• pka: 15.28±0.30(Predicted)

Additional information on 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H -1,2,4-triazol-3-yl)-1H-indole

3-(5-{[(3-Fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole: A Comprehensive Overview

The compound with CAS No. 568560-96-3, named 3-(5-{[(3-fluorophenyl)methyl]sulfanyl}-4-hexyl-4H-1,2,4-triazol-3-yl)-1H-indole, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, including the presence of a fluorophenyl group, a methylsulfanyl moiety, and a hexyl chain attached to a 1,2,4-triazole ring, which is further connected to an indole core. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent advancements in the synthesis of heterocyclic compounds have enabled the creation of molecules like this one, which combine multiple functional groups to enhance their bioavailability and target specificity. The indole core is a well-known scaffold in drug design due to its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. The integration of the 1,2,4-triazole ring further enhances the molecule's versatility by introducing additional hydrogen bonding capabilities and electronic diversity.

The fluorophenyl group in this compound plays a critical role in modulating its pharmacokinetic properties. Fluorine substitution is often employed in drug design to improve lipophilicity and stability against metabolic degradation. In this case, the fluorine atom is strategically positioned on the phenyl ring attached to the methylsulfanyl group, which may influence the compound's ability to penetrate cellular membranes and reach intracellular targets.

The methylsulfanyl group ( SCH3) is another key feature of this molecule. Sulfur-containing groups are known for their ability to act as hydrogen bond donors or acceptors, which can enhance molecular interactions with biological targets. Additionally, sulfur atoms can participate in π-interactions, further stabilizing the molecule's structure and potentially improving its binding affinity to specific receptors or enzymes.

The presence of a hexyl chain on the triazole ring introduces an element of hydrophobicity to the molecule. This hydrophobic tail can facilitate interactions with lipid-rich environments, such as cell membranes or lipid rafts, where many signaling molecules are concentrated. Such interactions may enhance the compound's ability to modulate cellular signaling pathways associated with diseases like cancer or inflammation.

Recent studies have highlighted the potential of triazole-containing compounds as inhibitors of various enzyme targets. For instance, researchers have reported that certain triazole derivatives exhibit potent inhibitory activity against histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression. Given its structural similarities to these reported inhibitors, this compound may also exhibit HDAC-inhibitory activity or target other enzymes involved in cellular metabolism or signaling.

Moreover, the indole core of this molecule has been extensively studied for its role in modulating serotonin receptors. Serotonin (5-HT) receptors are key targets in the treatment of neuropsychiatric disorders such as depression and anxiety. The integration of an indole moiety into this compound suggests that it may possess serotonergic activity or interact with other GPCR pathways involved in mood regulation or pain perception.

From a synthetic standpoint, the construction of this compound likely involves a multi-step process that combines nucleophilic aromatic substitution, alkylation reactions, and cyclization steps. The synthesis would require precise control over reaction conditions to ensure proper regioselectivity and stereochemistry at each stage. Recent advancements in catalytic asymmetric synthesis may provide new avenues for producing enantiomerically pure versions of this compound for pharmacological studies.

In terms of biological evaluation, this compound would need to undergo rigorous testing to assess its pharmacokinetic profile (absorption, distribution, metabolism, excretion) as well as its toxicity profile. In vitro assays could be conducted using cell lines expressing relevant drug targets or enzymes to evaluate its binding affinity and functional activity. Preclinical studies in animal models could then provide insights into its efficacy against specific disease states.

Given its unique combination of structural features and potential biological activities, this compound represents an exciting addition to the landscape of small-molecule drug candidates. Its development could pave the way for novel therapeutic strategies targeting complex diseases such as cancer or neurodegenerative disorders.